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Compound of Interest

Compound Name:

(2-

Hydroxyethyl)tripropylammonium

chloride

CAS No.: 96311-53-4

Cat. No.: B3059274

Get Quote

Executive Summary & Chemical Identity
(2-Hydroxyethyl)tripropylammonium chloride (CAS: 96311-53-4), often abbreviated as

HETPA-Cl or Pr3ChCl (Propyl-Choline Chloride), is a quaternary ammonium salt structurally

homologous to Choline Chloride. Distinguished by its three propyl chains, it offers increased

lipophilicity and steric bulk compared to its trimethyl analog (Choline).

While Choline Chloride dominates the deep eutectic solvent (DES) market, HETPA-Cl has

carved a critical niche in polymer chemistry, specifically as a precursor for polyisocyanurate

(PIR) trimerization catalysts. Its unique reaction kinetics provide a "smooth rise" profile in foam

manufacturing, solving processability issues inherent to alkali metal catalysts.
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Property Specification

IUPAC Name
N-(2-Hydroxyethyl)-N,N,N-tripropylammonium

chloride

CAS Number 96311-53-4

Molecular Formula C₁₁H₂₆ClNO

Molecular Weight 223.78 g/mol

Physical State
Hygroscopic crystalline solid or viscous liquid

(depending on purity/hydration)

Solubility
Soluble in water, alcohols; limited solubility in

non-polar hydrocarbons.

Primary Application: Polyurethane & PIR Foam
Catalysis
The most authoritative application of HETPA-Cl lies in the production of rigid Polyurethane

(PUR) and Polyisocyanurate (PIR) foams. In this context, the chloride is typically converted (via

ion exchange) to a carboxylate salt (e.g., octoate or formate) to serve as a trimerization

catalyst.

The "Smooth Rise" Advantage
In continuous lamination processes (e.g., insulation board manufacturing), the reaction rate

must be perfectly controlled.

Alkali Metal Catalysts (e.g., Potassium Octoate): Provide rapid curing but often result in a

"step-wise" reaction profile. This sudden surge in viscosity can cause flow marks or poor

adhesion to facings.

HETPA-Based Catalysts: The steric bulk of the tripropyl group modulates the catalyst's

approach to the isocyanate, resulting in a linear, predictable rise profile. This allows for better

flow and uniform density distribution.
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Thermal Stability & Odor Constraints
A critical limitation detailed in patent literature (e.g., Air Products, Evonik) is thermal instability.

Mechanism: At temperatures exceeding 100–120°C, HETPA salts undergo Hofmann

elimination or reverse-Menshutkin reactions, decomposing into Tripropylamine and volatile

byproducts.

Consequence: This releases a characteristic "amine odor" in the finished foam.[1][2][3][4]

Mitigation: Modern formulations often use HETPA in a "catalyst system" combined with

thermally stable alkali salts to balance processability with odor control.

Comparative Performance Data
The following table synthesizes data from industrial patent disclosures comparing catalyst

types.

Feature
Potassium Octoate
(Standard)

Choline Chloride
(Trimethyl)

HETPA-Cl
(Tripropyl)

Reaction Profile
Aggressive, "Step"

profile
Moderate Smooth, Linear Rise

Solubility in Polyol Moderate
Low (often requires

glycol carrier)

High (Lipophilic

chains)

Thermal Stability High (>200°C) Moderate (~180°C) Low (~100-120°C)

Odor Potential None Low (Trimethylamine) High (Tripropylamine)

Primary Use Case General purpose PIR Niche/Specialty
Continuous

Lamination

Mechanism of Action (Trimerization)
The quaternary ammonium cation stabilizes the intermediate during the cyclotrimerization of

isocyanates into isocyanurate rings, which impart fire resistance to the foam.
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Figure 1: Catalytic cycle of isocyanate trimerization showing the role of HETPA and the thermal

decomposition pathway.

Secondary Application: Deep Eutectic Solvents
(DES)
As a homolog of Choline Chloride, HETPA-Cl is increasingly investigated in Green Chemistry

as a Hydrogen Bond Acceptor (HBA) in Deep Eutectic Solvents.

Hydrophobicity Tuning
Standard Choline Chloride/Urea DESs are highly hydrophilic, making them unsuitable for

extracting non-polar bioactive compounds.

Innovation: Replacing Choline with HETPA introduces three propyl chains, significantly

increasing the hydrophobicity of the resulting solvent.

Application: Extraction of tocopherols, essential oils, or hydrophobic pharmaceutical

ingredients where water exclusion is necessary.

Viscosity Implications
Researchers must account for the steric effect.

Choline (Methyl): Low viscosity, high mobility.

HETPA (Propyl): Higher viscosity due to increased Van der Waals interactions and steric

hindrance disrupting the hydrogen bond network with the donor (e.g., urea).
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Recommendation: Use HETPA-based DES at slightly elevated temperatures (40–60°C) to

overcome viscosity barriers during extraction.

Synthesis & Experimental Protocol
For researchers requiring high-purity HETPA-Cl for solvent or catalytic studies, the following

synthesis protocol is the industry standard.

Synthesis Pathway
The synthesis involves the quaternization of Tripropylamine with 2-Chloroethanol.

Tripropylamine + 2-Chloroethanol

Reflux (80-100°C)
Solvent: Acetonitrile/Ethanol

Crude HETPA-Cl

Recrystallization
(Ethyl Acetate/Acetone)

Pure HETPA-Cl
(Hygroscopic White Solid)

Click to download full resolution via product page

Figure 2: Synthetic pathway for (2-Hydroxyethyl)tripropylammonium chloride.

Step-by-Step Protocol
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Reagent Prep: Charge a round-bottom flask with Tripropylamine (1.0 eq) and 2-

Chloroethanol (1.1 eq).

Solvent: Add Acetonitrile (approx. 3-5 volumes) to facilitate mixing and control exotherm.

Reaction: Heat to reflux (approx. 80°C) for 12–24 hours. Monitor consumption of amine via

TLC or GC.

Isolation: Evaporate solvent under reduced pressure (Rotovap). The product may appear as

a viscous oil initially.

Crystallization: Dissolve the oil in a minimum amount of hot ethanol and precipitate by

adding excess cold ethyl acetate or acetone.

Drying: Filter the white crystals and dry in a vacuum oven at 50°C over P₂O₅ (critical due to

hygroscopicity).

Safety Note: 2-Chloroethanol is highly toxic and readily absorbed through skin. Tripropylamine

is flammable. All operations must be performed in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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